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Compound of Interest

Compound Name: 2-Deoxy-D-galactose

CAS No.: 1949-89-9

Cat. No.: B013540

Get Quote

Executive Summary
2-Deoxy-D-galactose (2-dGal) (Synonym: 2-deoxy-D-lyxo-hexose) is a structural analog of D-

galactose lacking the hydroxyl group at the C-2 position. Unlike its glucose counterpart (2-

Deoxy-D-glucose or 2-DG), which is primarily a glycolysis inhibitor, 2-dGal functions as a potent

modulator of protein glycosylation and fucosylation.[1]

This guide provides a rigorous analysis of 2-dGal, moving from its historical isolation to modern

synthetic protocols. It is designed for researchers requiring high-purity synthesis methods and a

mechanistic understanding of its utility in metabolic oligosaccharide engineering (MOE) and

therapeutic development.

Historical Context & Discovery
The discovery of 2-deoxy sugars paralleled the "Glycal Era" of carbohydrate chemistry in the

early 20th century. While 2-deoxy-D-glucose was the primary focus due to its glycolytic impact,

2-deoxy-D-galactose was isolated and synthesized to understand the stereochemical

requirements of carbohydrate-processing enzymes.
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The Glycal Breakthrough (1920s-1930s): The foundational work by Emil Fischer and Max

Bergmann established the synthesis of "glycals" (1,2-unsaturated sugars). D-Galactal

became the critical precursor for accessing 2-deoxy-D-galactose.

Isbell & Conformational Analysis (1940s-1950s):Horace S. Isbell (National Bureau of

Standards) played a pivotal role in the synthesis of radio-labeled carbohydrate derivatives.

His work on the conformational analysis of pyranoses provided the structural basis for

distinguishing the biological activity of 2-dGal from 2-DG.

Biological Isolation: Unlike 2-DG, 2-dGal is rarely found as a free monomer in nature but has

been identified as a component of specific bacterial polysaccharides and antibiotic

macrolides.

Chemical Synthesis Strategies
The synthesis of 2-dGal presents a stereochemical challenge: retaining the axial C-4 hydroxyl

(galacto-configuration) while removing the C-2 oxygen.

Strategy A: The Glycal Assembly (Standard Protocol)
This is the most scalable route, utilizing 3,4,6-tri-O-acetyl-D-galactal as the starting material.

The double bond allows for electrophilic functionalization at C-2 followed by reduction.

Strategy B: Radical Deoxygenation (Barton-McCombie)
Used when starting from D-galactose. This method selectively removes the C-2 hydroxyl via a

xanthate intermediate. It is highly stereoselective but requires toxic tin reagents, making it less

suitable for GMP production but excellent for research-grade derivatives.

Strategy C: Biosynthetic/Enzymatic
While less common for bulk synthesis, enzymatic routes utilizing promiscuous 2-deoxy-D-

ribose-5-phosphate aldolase (DERA) analogs have been explored to condense acetaldehyde

with glyceraldehyde derivatives, though yields remain lower than chemical routes.

Experimental Protocol: Synthesis from D-Galactal
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Objective: Synthesis of 2-Deoxy-D-galactose via Iodofunctionalization. Rationale: This method

(The "Iodohydrin Route") is preferred over direct hydration because it prevents the formation of

Ferrier rearrangement byproducts (2,3-unsaturated sugars).

Reagents Required[2][3][4][5][6]
Substrate: 3,4,6-Tri-O-acetyl-D-galactal

Electrophile: N-Iodosuccinimide (NIS)[2]

Solvent: Dichloromethane (DCM) / Acetic Acid (AcOH)

Reductant: Tributyltin hydride (Bu₃SnH) or H₂/Pd-C

Deprotection: Sodium Methoxide (NaOMe) in Methanol

Step-by-Step Workflow
Step 1: Electrophilic Addition (Iodohydrin Formation)

Dissolve 3,4,6-tri-O-acetyl-D-galactal (1.0 eq) in anhydrous DCM (0.2 M).

Add Acetic Acid (2.0 eq) to the solution.

Cool to 0°C and add N-Iodosuccinimide (NIS) (1.2 eq) in portions.

Stir in the dark for 1 hour. Mechanism: The iodonium ion forms at the less hindered face;

acetate attacks C-1.

Quench: Add saturated aqueous Na₂S₂O₃ to remove excess iodine.

Isolate: Extract with DCM, dry over MgSO₄, and concentrate.

Intermediate:1,3,4,6-Tetra-O-acetyl-2-deoxy-2-iodo-α/β-D-galactopyranose.

Step 2: Radical Reduction (Deiodination)
Dissolve the iodo-intermediate in dry Toluene or Benzene (degassed).

Add Bu₃SnH (1.5 eq) and a catalytic amount of AIBN (Azobisisobutyronitrile).
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Heat to reflux (80°C) for 2-4 hours under Argon.

Purification: Evaporate solvent. Remove tin residues via partitioning with acetonitrile/hexane

or using KF/silica gel.

Product:1,3,4,6-Tetra-O-acetyl-2-deoxy-D-galactopyranose.

Step 3: Global Deprotection (Zemplén)
Dissolve the tetra-acetate in dry Methanol.

Add catalytic NaOMe (pH ~9-10). Stir at Room Temperature for 1 hour.

Neutralize with acidic resin (e.g., Amberlite IR-120 H+).

Filter and concentrate. Lyophilize to obtain 2-Deoxy-D-galactose as a white powder.

Yield Data Summary
Step Reaction Type Typical Yield Key Impurity

1 Electrophilic Addition 45-60%
2-iodo-talose isomer

(C-2 epimer)

2 Radical Reduction 85-95% Organotin residues

3 Deacetylation >98% Residual salts

Total Overall Process ~35-50% N/A

Visualization of Synthesis Logic

D-Galactal
(Ac-Protected)

Iodonium
Intermediate

NIS, AcOH
(Electrophilic Attack) 2-Deoxy-2-Iodo

Galactose

Acetate Attack
(Anti-addition) Galactosyl

Radical (C2)

Bu3SnH, AIBN
(Homolysis) Tetra-Ac-2-Deoxy

Galactose
H-Atom Transfer 2-Deoxy-D-Galactose

(Target)

NaOMe/MeOH
(Hydrolysis)

Click to download full resolution via product page

Caption: Step-wise chemical synthesis of 2-Deoxy-D-galactose from D-Galactal via the

Iodohydrin route.
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Applications in Drug Development & Research
Metabolic Interference & Fucosylation
2-dGal acts as a "decoy" substrate. In the Leloir pathway, it competes with Galactose.

Mechanism: It is phosphorylated by galactokinase (GALK) to 2-deoxy-Gal-1-P and

subsequently converted to UDP-2-deoxy-Gal.

Inhibition: UDP-2-deoxy-Gal competes with UDP-Gal for galactosyltransferases. Crucially,

the incorporation of 2-dGal into glycan chains often terminates or alters the chain structure,

preventing downstream modifications such as fucosylation.

Therapeutic Relevance: This inhibition is being explored to modulate T-cell responses in

transplant rejection (by altering surface antigens) and to treat corneal diseases like Dry Eye

Disease by reducing aberrant mucin fucosylation.

Metabolic Labeling
While Azido-galactose (GalNAz) is used for "Click" chemistry, 2-dGal is used to study metabolic

flux. It can be traced using mass spectrometry to map the turnover of galactose-containing

glycoconjugates (gangliosides GM3, GD3) in neural tissue.

Pathway Visualization
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Caption: Metabolic competition between Galactose and 2-Deoxy-D-galactose in the Leloir

Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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